Cas no 958452-21-6 (4-Chloro-5-(trifluoromethyl)pyrimidine)

• Product Name: 4-Chloro-5-(trifluoromethyl)pyrimidine
• CAS No: 958452-21-6
• MF: C₅H₂ClF₃N₂
• MW: 182.530990123749
• CID: 4723294
• PubChem ID: 54052695
• Update Time: 2024-10-25

4-Chloro-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(trifluoromethyl)pyrimidine
• Pyrimidine, 4-chloro-5-(trifluoromethyl)-
• 4-Chloro-5-(trifluoromethyl)pyrimidine (ACI)
• MDNYDIHNUDMMST-UHFFFAOYSA-N
• SCHEMBL1374977
• SB57604
• F53370
• 958452-21-6
• 4-Chloro-5-(trifluoromethyl)pyrimidine

• Inchi： 1S/C5H2ClF3N2/c6-4-3(5(7,8)9)1-10-2-11-4/h1-2H
• InChI Key： MDNYDIHNUDMMST-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 181.9858603g/mol
• Monoisotopic Mass: 181.9858603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2